![molecular formula C16H23N7O2 B5529906 N,N-dimethyl-2-({[(1-methyl-1H-pyrazol-4-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide](/img/structure/B5529906.png)
N,N-dimethyl-2-({[(1-methyl-1H-pyrazol-4-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemical entities known as pyrazolo[1,5-a][1,4]diazepines, which are of significant interest due to their diverse biological activities and potential pharmacological applications. The pyrazolo[1,5-a][1,4]diazepine skeleton is a fused heterocyclic system that combines pyrazole and diazepine rings, offering a rich platform for chemical modifications and studies on structure-activity relationships.
Synthesis Analysis
The synthesis of pyrazolo[1,5-a][1,4]diazepine derivatives generally involves intramolecular cyclization reactions, starting from appropriately substituted pyrazole carboxamides. For example, intramolecular cyclocondensation of 5-amino-N-(2,2-dimethoxyethyl)pyrazolo-4-carboxamides can lead to the formation of tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones, which can then be further modified to introduce various substituents into the diazepine ring (Kemskii et al., 2014).
Molecular Structure Analysis
The molecular structure of pyrazolo[1,5-a][1,4]diazepine derivatives is characterized by the presence of two fused heterocyclic rings. The structural elucidation of such compounds typically employs NMR spectroscopy and mass spectrometry, providing detailed insights into the arrangement of atoms and the nature of substituents attached to the core structure (Girreser et al., 2016).
Chemical Reactions and Properties
Pyrazolo[1,5-a][1,4]diazepine derivatives can undergo various chemical reactions, including nucleophilic substitution, cycloaddition, and electrophilic addition, depending on the functional groups present. These reactions allow for the introduction of diverse substituents, significantly altering the compound's chemical properties and biological activity.
Physical Properties Analysis
The physical properties of pyrazolo[1,5-a][1,4]diazepine derivatives, such as melting point, solubility, and crystalline structure, are influenced by the nature and position of substituents on the core structure. Crystallography studies can provide insights into the molecule's conformation and intermolecular interactions, which are crucial for understanding its physicochemical characteristics (Kettmann & Svetlik, 2003).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N,N-dimethyl-2-[[(1-methylpyrazole-4-carbonyl)amino]methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N7O2/c1-20(2)16(25)22-5-4-6-23-14(11-22)7-13(19-23)9-17-15(24)12-8-18-21(3)10-12/h7-8,10H,4-6,9,11H2,1-3H3,(H,17,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIQZMVGNMQPPBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(=O)NCC2=NN3CCCN(CC3=C2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-({[(1-methyl-1H-pyrazol-4-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.